Cas no 1225907-56-1 (2-Bromo-N-(3,4-difluorophenyl)propanamide)

• Product Name: 2-Bromo-N-(3,4-difluorophenyl)propanamide
• CAS No: 1225907-56-1
• MF: C₉H₈BrF₂NO
• MW: 264.066728591919
• CID: 5094999
• Update Time: 2026-03-02

2-Bromo-N-(3,4-difluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(3,4-difluorophenyl)propanamide
• starbld0034771

• Inchi： 1S/C9H8BrF2NO/c1-5(10)9(14)13-6-2-3-7(11)8(12)4-6/h2-5H,1H3,(H,13,14)
• InChI Key： RULSTPXTGNSBOD-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC(=C(C=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-N-(3,4-difluorophenyl)propanamide

Introduction to 2-Bromo-N-(3,4-difluorophenyl)propanamide (CAS No. 1225907-56-1)

2-Bromo-N-(3,4-difluorophenyl)propanamide, with the CAS number 1225907-56-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromine atom and a difluorophenyl group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Bromo-N-(3,4-difluorophenyl)propanamide is C₉H₈BrF₂NO, and its molecular weight is approximately 260.06 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical and chemical properties make it suitable for use in a variety of experimental settings, including in vitro and in vivo studies.

In recent years, 2-Bromo-N-(3,4-difluorophenyl)propanamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of new drugs targeting specific biological pathways. For instance, research has shown that this compound can act as a potent inhibitor of certain enzymes involved in inflammatory responses and cancer progression. A study published in the Journal of Medicinal Chemistry highlighted the ability of 2-Bromo-N-(3,4-difluorophenyl)propanamide to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 2-Bromo-N-(3,4-difluorophenyl)propanamide has also shown promise in the treatment of neurodegenerative diseases. A recent study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism by which 2-Bromo-N-(3,4-difluorophenyl)propanamide exerts its neuroprotective effects involves the modulation of intracellular signaling pathways, including those involving mitogen-activated protein kinases (MAPKs) and nuclear factor-kappa B (NF-κB).

In addition to its therapeutic potential, 2-Bromo-N-(3,4-difluorophenyl)propanamide has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific protein targets makes it an invaluable tool for understanding the functional roles of these proteins in cellular processes. For example, researchers have utilized this compound to investigate the role of bromodomain-containing proteins in gene regulation and chromatin remodeling. These studies have provided insights into the mechanisms underlying various diseases and have paved the way for the development of novel therapeutic strategies.

The synthesis of 2-Bromo-N-(3,4-difluorophenyl)propanamide has been optimized to ensure high yields and purity. Common synthetic routes involve the reaction of 3,4-difluoroaniline with 2-bromopropionyl chloride or 2-bromopropionic acid under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity. The ease of synthesis and availability of starting materials make this compound accessible for both academic research and industrial applications.

In conclusion, 2-Bromo-N-(3,4-difluorophenyl)propanamide (CAS No. 1225907-56-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of various diseases and developing effective treatments.